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Compound of Interest

Compound Name:
Chromic acid (H2Cr2O7),rubidium

salt (1:2)

Cat. No.: B082955 Get Quote

Essential Safety and Operational Guide for
Handling Rubidium Dichromate
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with Rubidium Dichromate (H₂Cr₂O₇, rubidium salt (1:2)),

also known as Dirubidium Dichromate. Adherence to these procedures is essential to ensure

personal safety and minimize environmental impact.

Hazard Identification and Exposure Limits
Rubidium dichromate is a hazardous chemical that poses significant health risks. It is a source

of hexavalent chromium, which is a known carcinogen, and it shares the reactive properties of

rubidium compounds.

Quantitative Exposure Limits for Hexavalent Chromium (Cr(VI))
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Agency Exposure Limit Type Value

OSHA
Permissible Exposure Limit

(PEL)
0.005 mg/m³[1]

ACGIH Threshold Limit Value (TLV)
0.0001 mg/m³ (inhalable

particulate matter)[1]

ACGIH
Short-Term Exposure Limit

(STEL)

0.0005 mg/m³ (inhalable

particulate matter)[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure through inhalation, skin

contact, and eye contact.
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Body Part Required PPE
Specifications and Best
Practices

Respiratory NIOSH-approved respirator

A respirator with P100 (USA)

or P3 (EN 143) cartridges is

recommended as a backup to

engineering controls.[2]

Ensure proper fit testing and

training.

Eyes and Face
Chemical safety goggles and

face shield

Goggles must be tightly

sealed.[2] A face shield should

be worn over goggles,

especially when there is a

splash hazard.[3][4]

Hands Chemical-resistant gloves

Impervious gloves such as

rubber or neoprene are

recommended.[4][5][6] Inspect

gloves for any signs of

degradation before use and

replace them immediately if

damaged.[2]

Body Protective work clothing

A lab coat or chemical-

resistant apron should be

worn. For larger quantities or

higher risk of exposure, a fully

protective impervious suit may

be necessary.[2][7]

Feet Closed-toe shoes

Leather or other chemical-

resistant material is

recommended.

Operational Plan: Step-by-Step Handling
Procedures
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1. Preparation and Engineering Controls:

Work in a designated area, such as a chemical fume hood, to ensure adequate ventilation.[5]

Ensure that an eyewash station and a safety shower are readily accessible and in good

working order.[7]

Remove all combustible materials from the work area.[3][8]

Have spill control materials (e.g., absorbent pads, sand) available.

2. Handling the Chemical:

Wear all required PPE before handling the chemical.

Carefully open the container, avoiding the creation of dust.

Use tools (spatulas, etc.) that will not generate sparks.[9]

Dispense the required amount of the chemical slowly and carefully.

Keep the container tightly closed when not in use.[5]

3. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling, even if

gloves were worn.[3][5]

Decontaminate the work surface.

Remove and properly store or dispose of PPE. Contaminated clothing should be washed

before reuse.[3]

Emergency Procedures
In Case of Exposure:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.espimetals.com/index.php/msds/698-Rubidium%20Chromate
https://www.fishersci.com/store/msds?partNumber=AA4421403&productDescription=RUBIDIUM+99.75%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://media.laballey.com/docbuilder/chromic-acid-35-lab-grade-safety-data-sheet-6792b376dc2c8.pdf
https://www.chemsupply.com.au/uploads/sds/02373CHOV.pdf
https://indico.cern.ch/event/548915/contributions/2225382/attachments/1305368/1950919/Rb_material_hazard_analysis_v0r3_Word_2003.doc
https://www.espimetals.com/index.php/msds/698-Rubidium%20Chromate
https://media.laballey.com/docbuilder/chromic-acid-35-lab-grade-safety-data-sheet-6792b376dc2c8.pdf
https://www.espimetals.com/index.php/msds/698-Rubidium%20Chromate
https://media.laballey.com/docbuilder/chromic-acid-35-lab-grade-safety-data-sheet-6792b376dc2c8.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. Seek

immediate medical attention.[5]

Skin Contact

Immediately remove contaminated clothing.[5]

Brush off any solid material from the skin, then

flush the affected area with large amounts of

water for at least 15 minutes.[5][10] Seek

immediate medical attention.[5]

Eye Contact

Immediately flush the eyes with lukewarm water

for at least 15 minutes, lifting the upper and

lower eyelids.[5] Remove contact lenses if

present and easy to do.[3] Seek immediate

medical attention.[5]

Ingestion

Do NOT induce vomiting.[7] Rinse the mouth

with water.[5] Seek immediate medical attention.

[5]

In Case of a Spill:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Cover the spill with an inert absorbent material like sand or vermiculite.[8]

Carefully sweep or scoop the material into a labeled, sealed container for disposal. Avoid

raising dust.[5]

Clean the spill area with soap and water.

Disposal Plan
All waste containing rubidium dichromate must be treated as hazardous waste.
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Collect waste in a clearly labeled, sealed, and compatible container.

Dispose of the waste in accordance with all federal, state, and local regulations.[5] Do not

dispose of it down the drain.

Workflow for Safe Handling of Rubidium Dichromate
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Workflow for Safe Handling of Rubidium Dichromate
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Caption: A logical workflow for the safe handling of Rubidium Dichromate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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